Cas no 252988-80-0 (Benzothiazole,2-methyl-5-(methylsulfinyl)-)

Benzothiazole,2-methyl-5-(methylsulfinyl)- structure
252988-80-0 structure
Product Name:Benzothiazole,2-methyl-5-(methylsulfinyl)-
CAS No:252988-80-0
MF:C9H9NOS2
MW:211.303859472275
CID:246608
Update Time:2024-01-26

Benzothiazole,2-methyl-5-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-methyl-5-(methylsulfinyl)-
    • 2-methyl-5-methylsulfinylbenzothiazole
    • Benzothiazole, 2-methyl-5-(methylsulfinyl)- (9CI)
    • Benzothiazole, 2-methyl-5-(methylsulfinyl)-
    • Inchi: 1S/C9H9NOS2/c1-6-10-8-5-7(13(2)11)3-4-9(8)12-6/h3-5H,1-2H3
    • InChI Key: HSITZLZYYCYZDX-UHFFFAOYSA-N
    • SMILES: S1C2=CC=C(S(C)=O)C=C2N=C1C

Computed Properties

  • Exact Mass: 211.01300
  • Monoisotopic Mass: 211.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4A^2

Experimental Properties

  • PSA: 77.41000
  • LogP: 3.20780
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